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Compound of Interest

Compound Name: STAT3-IN-4

Cat. No.: B1681127 Get Quote

Mechanism of Action: Targeting the STAT3
Signaling Pathway
STAT3 is typically activated by upstream kinases, such as Janus kinases (JAKs), which

phosphorylate STAT3 at a critical tyrosine residue (Tyr705). This phosphorylation event triggers

the dimerization of STAT3 monomers, which then translocate to the nucleus to regulate the

transcription of target genes involved in tumorigenesis.[1][3] Small molecule inhibitors have

been developed to interfere with this process at various stages.[4]
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Western Blot Workflow for pSTAT3 Inhibition
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Logical Comparison of STAT3 Inhibitor Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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